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Compound of Interest

Compound Name: 2,3-Diaminopyridin-4-ol

Cat. No.: B15174216 Get Quote

An In-depth Technical Guide on the Safety, Handling, and Material Safety Data for 2,3-
Diaminopyridin-4-ol

Disclaimer: A specific, publicly available Material Safety Data Sheet (MSDS) for 2,3-
Diaminopyridin-4-ol could not be located. The following information is a synthesis of safety

data for structurally similar compounds, including aminopyridines and other aromatic amines,

and is intended to provide guidance for researchers, scientists, and drug development

professionals. It is imperative to consult the official Safety Data Sheet (SDS) provided by the

supplier before handling this compound and to conduct a thorough risk assessment for any

planned experimental work.

Introduction
2,3-Diaminopyridin-4-ol is a heterocyclic aromatic amine, a class of compounds often utilized

as building blocks in medicinal chemistry and materials science. Due to the presence of amino

groups and the pyridine ring, this compound and its analogs are presumed to possess

biological activity and may present specific health and safety hazards. This guide provides a

summary of potential hazards, recommended handling procedures, and general safety

precautions.

Hazard Identification and Classification
While specific toxicological data for 2,3-Diaminopyridin-4-ol is not readily available,

compounds with similar structures, such as diaminopyridines, are known to be hazardous. The
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potential hazards are extrapolated from this class of compounds.

Potential GHS Hazard Classifications:

Acute Toxicity: Oral, Dermal, and Inhalation (Category 3 or 4) - Aminopyridines can be toxic if

swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: (Category 2) - May cause skin irritation.

Serious Eye Damage/Eye Irritation: (Category 2A) - May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): (Category 3) - May cause respiratory

irritation.

Pictograms:

alt text

alt text

Signal Word: Warning or Danger

Potential Hazard Statements:

Harmful if swallowed.

Harmful in contact with skin.

Causes skin irritation.

Causes serious eye irritation.

Harmful if inhaled.

May cause respiratory irritation.

First-Aid Measures
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In the event of exposure, immediate action is crucial. The following are general first-aid

recommendations:

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Skin Contact: Remove immediately all contaminated clothing. Rinse skin with water/shower.

Wash contaminated clothing before reuse. If skin irritation occurs, get medical

advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. Do

NOT induce vomiting.

Handling and Storage
Proper handling and storage are essential to minimize exposure risk.

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials.

Exposure Controls and Personal Protection
Engineering Controls:

Work should be conducted in a chemical fume hood to minimize inhalation exposure.

Ensure eyewash stations and safety showers are readily available.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemical-resistant gloves (nitrile gloves are a common

choice, but the specific glove material should be chosen based on a risk assessment and

compatibility with the solvent being used).

Respiratory Protection: If the engineering controls are not sufficient to maintain

concentrations below exposure limits, a NIOSH-approved respirator may be necessary.

Physical and Chemical Properties
A summary of available and predicted physical and chemical properties for 2,3-
Diaminopyridin-4-ol is presented in the table below.
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Property Value Source

Molecular Formula C₅H₇N₃O -

Molecular Weight 125.13 g/mol -

Appearance
Off-white to tan powder

(predicted)
-

Melting Point >300 °C (predicted) -

Boiling Point Not available -

Solubility Soluble in DMSO (predicted) -

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No hazardous reactions have been reported.

Conditions to Avoid: Incompatible materials, heat, and moisture.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides, nitrogen oxides.

Toxicological Information
No specific toxicological studies for 2,3-Diaminopyridin-4-ol have been found in the public

domain. The information below is based on the general toxicology of aminopyridines.

Metric Value Species Route

LD50 (Oral) Not available - -

LD50 (Dermal) Not available - -

LC50 (Inhalation) Not available - -
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Potential Health Effects:

Acute: May cause irritation to the skin, eyes, and respiratory tract. Ingestion or significant

absorption could lead to systemic effects.

Chronic: The chronic health effects have not been investigated. Aromatic amines as a class

are known to have the potential for long-term health effects, and this compound should be

handled with this in mind.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 2,3-Diaminopyridin-4-ol are

proprietary and not publicly available. Researchers should develop their own standard

operating procedures (SOPs) based on a thorough risk assessment.

Visualizations
Logical Workflow for Handling Potentially Hazardous
Research Chemicals
The following diagram outlines a general workflow for the safe handling of a research chemical

like 2,3-Diaminopyridin-4-ol, for which a full MSDS is not available.
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Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Procedures

Obtain Supplier SDS (if available)

Review Literature for Analog Hazards

Conduct Risk Assessment

Develop Standard Operating Procedure (SOP)

Don Personal Protective Equipment (PPE)

Proceed to Handling

Work in a Chemical Fume Hood

Weigh and Handle Compound

Perform Experiment as per SOP

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste

Dispose of Waste per Institutional Guidelines

Doff and Dispose of/Clean PPE

In Case of Spill or Exposure

Follow Emergency SOP

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of research chemicals.
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Conclusion
While 2,3-Diaminopyridin-4-ol is a valuable compound in research and development, the lack

of comprehensive public safety data necessitates a cautious and well-documented approach to

its handling. Researchers must rely on information from structurally similar compounds,

conduct thorough risk assessments, and adhere to strict safety protocols to minimize potential

hazards. Always prioritize obtaining the supplier's official Safety Data Sheet and consult with

your institution's Environmental Health and Safety (EHS) department for guidance.

To cite this document: BenchChem. [safety, handling, and MSDS for 2,3-Diaminopyridin-4-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174216#safety-handling-and-msds-for-2-3-
diaminopyridin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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